tert-butyl (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyanopropanoate

• IUPAC Name: tert-butyl (3S)-3-cyano-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• InChI: InChI=1S/C13H22N2O4/c1-12(2,3)18-10(16)7-9(8-14)15-11(17)19-13(4,5)6/h9H,7H2,1-6H3,(H,15,17)/t9-/m0/s1
• InChI Key: YHQGGLCCSOSZCJ-VIFPVBQESA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC(C#N)NC(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)(C)OC(=O)C[C@@H](C#N)NC(=O)OC(C)(C)C
• Molecular Formula: C13H22N2O4
• Molecular Weight: 270.32 g/mol
• CAS RN: 1198320-35-2

Description

Tert-butyl (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyanopropanoate is a chemical compound that has been used in scientific research for various purposes. This compound is also known as tert-butyl N-[(S)-3-cyano-2-oxo-1-pyrrolidinyl]carbamate or Boc-L-proline cyanohydrin tert-butyl ester. It is a white solid that is soluble in organic solvents like methanol and ethanol.

Scientific Research Applications

Asymmetric Synthesis of Amines

The compound plays a crucial role in the asymmetric synthesis of amines. N-tert-butanesulfinyl imines, closely related to the tert-butyl compound, are versatile intermediates used for this purpose. These imines activate for nucleophilic addition and are easily cleaved post-reaction, allowing efficient synthesis of enantioenriched amines, including amino acids and amino alcohols (Ellman, Owens, & Tang, 2002).

Crystal Structure and Molecular Conformation

Research on related compounds demonstrates their use in understanding crystal structures and molecular conformations. For example, studies on tert-butyl Nalpha-tert-butoxycarbonyl-L-(S-trityl)cysteinate, which shares functional groups with our compound of interest, have revealed insights into intermolecular bonding and molecular conformation in solid states (Kozioł et al., 2001).

Polymorphic Forms in Pharmaceuticals

Compounds like tert-butyl (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyanopropanoate are crucial in studying polymorphic forms of pharmaceuticals. For example, research on N-(tert-butoxycarbonyl)-α-aminoisobutyryl-α-aminoisobutyric acid methyl ester, which has a similar structure, has revealed different polymorphic forms, essential for understanding drug stability and efficacy (Gebreslasie, Jacobsen, & Görbitz, 2011).

Nucleophilic Substitutions and Radical Reactions

These compounds are also valuable in studying nucleophilic substitutions and radical reactions in organic chemistry. For instance, tert-butyl phenylazocarboxylates, with similar tert-butyl groups, are used to explore various chemical reactions, including aromatic aminations and modifications through radical reactions (Jasch, Höfling, & Heinrich, 2012).

Synthesis of Cryptophycin-24

In medicinal chemistry, similar compounds are used in the synthesis of complex molecules like cryptophycin-24, which has significant pharmaceutical implications. Research demonstrates efficient synthesis protocols for components of cryptophycins, showcasing the importance of tert-butyl-based compounds in complex organic syntheses (Eggen et al., 2000).